Cas no 55043-20-4 (2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)-)

2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)- structure
55043-20-4 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)-
CAS No:55043-20-4
MF:C15H11NOS
MW:253.318942308426
CID:352971
PubChem ID:1715032
Update Time:2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)-
    • 24545-07-1
    • NSC 255190
    • 55043-20-4
    • 2-(phenylmethylidene)-3,4-dihydro-2h-1,4-benzothiazin-3-one
    • 2-Benzylidene-2H-1,4-benzothiazin-3(4H)-one
    • HMS1787F19
    • NSC-255190
    • (2Z)-2-benzylidene-4H-1,4-benzothiazin-3-one
    • 2-(Phenylmethylene)-2H-1,4-benzothiazin-3(4H)-one
    • NSC255190
    • AKOS001055979
    • MD7EX558WV
    • SCHEMBL8085249
    • 2-benzylidene-4H-1,4-benzothiazin-3-one, (2Z)-
    • (2Z)-2-(Phenylmethylene)-2H-1,4-benzothiazin-3(4H)-one
    • Inchi: 1S/C15H11NOS/c17-15-14(10-11-6-2-1-3-7-11)18-13-9-5-4-8-12(13)16-15/h1-10H,(H,16,17)/b14-10-
    • InChI Key: DOQUSBFMNDTPGT-UVTDQMKNSA-N
    • SMILES: S1/C(=C\C2C=CC=CC=2)/C(NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 253.05623
  • Monoisotopic Mass: 253.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1

2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)- Related Literature

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